Cas no 91799-52-9 (2-Bromo-5-ethoxy-1,3-dimethylbenzene)

• Product Name: 2-Bromo-5-ethoxy-1,3-dimethylbenzene
• CAS No: 91799-52-9
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD18917789
• CID: 4764548
• Update Time: 2026-02-26

2-Bromo-5-ethoxy-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxy-1,3-dimethylbenzene
• 1-Bromo-2,6-dimethyl-4-ethoxybenzene
• Z1098

• MDL： MFCD18917789
• Inchi： 1S/C10H13BrO/c1-4-12-9-5-7(2)10(11)8(3)6-9/h5-6H,4H2,1-3H3
• InChI Key： FDALSNCSJFQZHS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-5-ethoxy-1,3-dimethylbenzene

Introduction to 2-Bromo-5-ethoxy-1,3-dimethylbenzene (CAS No. 91799-52-9)

2-Bromo-5-ethoxy-1,3-dimethylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 91799-52-9, is a significant aromatic compound that has garnered considerable attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of brominated ethoxy dimethylbenzenes, which are widely studied for their diverse applications in medicinal chemistry and material science. The structural features of this molecule, including the presence of bromine and ethoxy substituents on a dimethylbenzene core, make it a versatile intermediate for the synthesis of more complex molecules.

The bromine atom at the 2-position and the ethoxy group at the 5-position are strategically positioned on the benzene ring, providing reactive sites for further functionalization. This makes 2-bromo-5-ethoxy-1,3-dimethylbenzene a valuable building block in the construction of pharmacophores, which are key structural elements responsible for the biological activity of drugs. The dimethyl groups at the 1 and 3 positions enhance the stability of the ring while allowing for selective modifications at other positions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from aromatic compounds. The unique reactivity of 2-bromo-5-ethoxy-1,3-dimethylbenzene has made it a subject of interest in several cutting-edge studies. For instance, researchers have explored its utility in constructing kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The bromine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups into the molecule.

One notable application of 2-bromo-5-ethoxy-1,3-dimethylbenzene is in the synthesis of antiviral agents. The structural motif present in this compound has been found to exhibit inhibitory effects against certain viral proteases, making it a promising candidate for further development into antiviral medications. Additionally, its derivatives have shown potential in targeting bacterial infections by interfering with essential bacterial enzymes.

The ethoxy group in 2-bromo-5-ethoxy-1,3-dimethylbenzene plays a critical role in modulating the pharmacokinetic properties of derived compounds. Ethoxy-substituted aromatic molecules often exhibit improved solubility and bioavailability, which are essential factors for drug efficacy. This has led to increased interest in exploring its use as a pharmacophore in drug design.

Recent advancements in computational chemistry have also highlighted the importance of 2-bromo-5-ethoxy-1,3-dimethylbenzene as a scaffold for virtual screening. High-throughput virtual screening (HTVS) techniques have been employed to identify novel drug candidates by rapidly evaluating large libraries of compounds. The structural features of this molecule make it an attractive candidate for such screens due to its ability to interact with biological targets through multiple binding modes.

The synthesis of 2-bromo-5-ethoxy-1,3-dimethylbenzene typically involves bromination and ethylation reactions on pre-existing dimethylbenzene derivatives. Modern synthetic methodologies have improved the efficiency and selectivity of these reactions, allowing for higher yields and cleaner products. Catalytic systems such as palladium-based catalysts have been particularly effective in facilitating these transformations while minimizing unwanted side reactions.

In conclusion, 2-bromo-5-ethoxy-1,3-dimethylbenzene (CAS No. 91799-52-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.